Cas no 1891398-70-1 (2-{3-(difluoromethyl)sulfanylphenyl}acetonitrile)

2-{3-(Difluoromethyl)sulfanylphenyl}acetonitrile is a fluorinated organic compound featuring a difluoromethylthio (–SCF₂H) substituent at the meta position of a phenyl ring, coupled with an acetonitrile functional group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The difluoromethylthio moiety enhances metabolic stability and lipophilicity, while the nitrile group offers versatility for further derivatization. Its well-defined chemical properties ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound is characterized by high purity and stability under standard handling conditions, making it suitable for research and industrial applications requiring precise fluorinated building blocks.

2-{3-(difluoromethyl)sulfanylphenyl}acetonitrile structure

1891398-70-1 structure

Product Name:2-{3-(difluoromethyl)sulfanylphenyl}acetonitrile

CAS No:1891398-70-1

MF:C₉H₇F₂NS

MW:199.22038769722

CID:5821738

PubChem ID:20487627

Update Time:2025-06-08

2-{3-(difluoromethyl)sulfanylphenyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-{3-(difluoromethyl)sulfanylphenyl}acetonitrile
- SCHEMBL11155035
- 2-[3-(difluoromethylsulfanyl)phenyl]acetonitrile
- 1891398-70-1
- EN300-1972375
- GNCNNOMBAPJJSU-UHFFFAOYSA-N
- 2-{3-[(difluoromethyl)sulfanyl]phenyl}acetonitrile
- Inchi： 1S/C9H7F2NS/c10-9(11)13-8-3-1-2-7(6-8)4-5-12/h1-3,6,9H,4H2
- InChI Key： GNCNNOMBAPJJSU-UHFFFAOYSA-N
- SMILES： S(C(F)F)C1=CC=CC(CC#N)=C1

Computed Properties

Exact Mass: 199.02672673g/mol
Monoisotopic Mass: 199.02672673g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 49.1Å²

2-{3-(difluoromethyl)sulfanylphenyl}acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1972375-0.05g	2-{3-[(difluoromethyl)sulfanyl]phenyl}acetonitrile	1891398-70-1	0.05g	$1068.0	2023-09-16
Enamine	EN300-1972375-0.1g	2-{3-[(difluoromethyl)sulfanyl]phenyl}acetonitrile	1891398-70-1	0.1g	$1119.0	2023-09-16
Enamine	EN300-1972375-0.25g	2-{3-[(difluoromethyl)sulfanyl]phenyl}acetonitrile	1891398-70-1	0.25g	$1170.0	2023-09-16
Enamine	EN300-1972375-0.5g	2-{3-[(difluoromethyl)sulfanyl]phenyl}acetonitrile	1891398-70-1	0.5g	$1221.0	2023-09-16
Enamine	EN300-1972375-1.0g	2-{3-[(difluoromethyl)sulfanyl]phenyl}acetonitrile	1891398-70-1	1g	$1272.0	2023-06-01
Enamine	EN300-1972375-2.5g	2-{3-[(difluoromethyl)sulfanyl]phenyl}acetonitrile	1891398-70-1	2.5g	$2492.0	2023-09-16
Enamine	EN300-1972375-5.0g	2-{3-[(difluoromethyl)sulfanyl]phenyl}acetonitrile	1891398-70-1	5g	$3687.0	2023-06-01
Enamine	EN300-1972375-10.0g	2-{3-[(difluoromethyl)sulfanyl]phenyl}acetonitrile	1891398-70-1	10g	$5467.0	2023-06-01
Enamine	EN300-1972375-1g	2-{3-[(difluoromethyl)sulfanyl]phenyl}acetonitrile	1891398-70-1	1g	$1272.0	2023-09-16
Enamine	EN300-1972375-5g	2-{3-[(difluoromethyl)sulfanyl]phenyl}acetonitrile	1891398-70-1	5g	$3687.0	2023-09-16